1-(2-Chloroethyl)indoline-5-sulfonamide

• Molecular Formula: C10H13ClN2O2S
• Molecular Weight: 260.74 g/mol
• IUPAC Name: 1-(2-chloroethyl)-2,3-dihydroindole-5-sulfonamide
• InChI: InChI=1S/C10H13ClN2O2S/c11-4-6-13-5-3-8-7-9(16(12,14)15)1-2-10(8)13/h1-2,7H,3-6H2,(H2,12,14,15)
• InChI Key: NJUYBFMHKKMQHM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=C1C=C(C=C2)S(=O)(=O)N)CCCl

Description

1-(2-Chloroethyl)indoline-5-sulfonamide is a useful research compound. Its molecular formula is C10H13ClN2O2S and its molecular weight is 260.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following a procedure analogous to that for the synthesis of Intermediate 53, 1-(2-chloroacetyl)indoline-5-sulfonamide (Intermediate 75A, 400 mg, 1.46 mmol) was converted to the title compound (300 mg, 79%). 1H NMR (DMSO-d6) δ 7.45 (dd, J=8.3, 1.9 Hz, 1H), 7.41 (br s, 1H), 6.91 (s, 2H), 6.56 (d, J=8.4 Hz, 1H), 3.83-3.80 (m, 2H), 3.60-3.51 (m, 4H), 2.99 (t, J=8.7 Hz, 2H); MS(ESI+) m/z 261.2 (M+H)+.